Cas no 2757911-55-8 (5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide)

• Product Name: 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide
• CAS No: 2757911-55-8
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5628190
• PubChem ID: 165755032
• Update Time: 2025-08-04

5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-methyl-N-[(pyrrolidin-3-yl)methyl]pyrazine-2-carboxamide
• EN300-28317678
• 2757911-55-8
• 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide

• Inchi： 1S/C11H15ClN4O/c1-16(7-8-2-3-13-4-8)11(17)9-5-15-10(12)6-14-9/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： MSRNOWWJLAUCIK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(N(C)CC1CNCC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide

5-Chloro-N-Methyl-N-(Pyrrolidin-3-yl)Methylpyrazine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2757911-55-8, known as 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential utility in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The chemical structure of 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide is characterized by a pyrazine ring substituted with a chlorine atom at position 5 and a carboxamide group at position 2. The carboxamide group is further substituted with a methyl group and a pyrrolidine ring at the nitrogen atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent studies have focused on the synthesis of this compound, exploring efficient and scalable methods to produce it. Researchers have employed various strategies, including nucleophilic substitution, amidation, and coupling reactions. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly advantageous for large-scale production in industrial settings.

The physical properties of 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide have also been extensively studied. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under thermal and oxidative conditions has been evaluated, revealing excellent resistance to degradation under normal storage conditions.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential drug candidate. Its ability to modulate specific biological targets, such as kinases and receptors, has been explored in preclinical studies. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit COX enzymes effectively.

Additionally, 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide has been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been tested in field trials, with promising results indicating enhanced crop yields under controlled conditions. This dual functionality underscores the versatility of this compound across multiple industries.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in the environment. This property is particularly important for ensuring the sustainability of industrial processes involving this compound.

In conclusion, 5-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrazine-2-carboxamide (CAS No. 2757911-55-8) is a multifaceted compound with significant potential across various sectors. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to scientific progress.